Cas no 2098141-31-0 (6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine)

• Product Name: 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine
• CAS No: 2098141-31-0
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 4776102
• Update Time: 2025-06-08

6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethoxy)-N-isopentylpyrimidin-4-amine
• 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine

• Inchi： 1S/C11H20N4O/c1-9(2)3-5-13-10-7-11(15-8-14-10)16-6-4-12/h7-9H,3-6,12H2,1-2H3,(H,13,14,15)
• InChI Key： WXLMMFKTPHBKHF-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC(=NC=N1)NCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• XLogP3: 1.6
• Topological Polar Surface Area: 73.1

Additional information on 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine

Introduction to 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine (CAS No. 2098141-31-0)

6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 2098141-31-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyrimidine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound’s molecular structure, characterized by an isopentyl side chain at the N position and an aminoethoxy substituent at the 6-position, positions it as a promising candidate for further exploration in therapeutic applications.

The pyrimidin-4-amine core of this molecule is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive agents targeting various diseases. Pyrimidine derivatives have been extensively studied for their roles in inhibiting enzymes, modulating signaling pathways, and interacting with biological receptors. The introduction of the 2-aminoethoxy group at the 6-position introduces additional functional diversity, enabling potential interactions with biological targets through hydrogen bonding or other non-covalent interactions. The presence of the isopentyl group at the N position further enhances the compound’s lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies suggest that 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine may exhibit inhibitory activity against certain kinases or other enzymes implicated in cancer progression. For instance, computational docking studies have indicated potential interactions with tyrosine kinases, which are critical in cell signaling and proliferation. These findings align with the growing interest in kinase inhibitors as therapeutic agents for oncological applications.

In addition to its potential role in oncology, this compound has shown promise in preclinical models for addressing inflammatory and autoimmune disorders. The aminoethoxy moiety is known to enhance solubility and bioavailability, while the isopentyl group may contribute to tissue penetration. Preliminary experiments have demonstrated that derivatives of this class can modulate inflammatory cytokine production by interacting with specific intracellular pathways. Such findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases.

The synthesis of 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrimidine ring, followed by functionalization at the 4-amino position and introduction of the 2-aminoethoxy group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. The use of chiral auxiliaries or asymmetric catalysis may also be considered to enhance enantioselectivity, which is crucial for achieving optimal pharmacological outcomes.

From a pharmacokinetic perspective, the metabolic stability of 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine is a critical factor determining its clinical efficacy. Studies have shown that pyrimidine derivatives often undergo biotransformation via cytochrome P450 enzymes, leading to oxidative or hydrolytic degradation. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens. Advanced mass spectrometry techniques have been instrumental in characterizing metabolites and identifying key enzymatic routes responsible for drug clearance.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine exemplifies this synergy, as its discovery stems from both structural innovation and biological insight. High-throughput screening (HTS) campaigns have been instrumental in identifying hits with promising activity profiles, which are then refined through medicinal chemistry optimization. Such approaches have accelerated the pipeline from lead identification to clinical candidates significantly.

The regulatory landscape for new drug development requires rigorous evaluation of safety and efficacy before approval for human use. Preclinical toxicology studies are essential to assess potential adverse effects associated with compounds like 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine, including acute toxicity, chronic exposure risks, and carcinogenic potential. In vitro assays using human cell lines or organotypic models provide valuable data on cytotoxicity and genotoxicity early in the development process.

Future directions for research on this compound may include exploring its role in neurodegenerative diseases or infectious disorders. The structural motifs present in 6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine suggest potential interactions with nucleic acid-binding proteins or viral enzymes. Collaborative efforts between academic institutions and pharmaceutical companies could facilitate rapid translation from bench research to clinical trials.

In conclusion,6-(2-Aminoethoxy)-N-isopentylpyrimidin-4-amine (CAS No. 2098141-31-0) represents a fascinating example of how structural diversification within a known scaffold can yield novel bioactive molecules with therapeutic potential. Its unique combination of functional groups positions it as a versatile tool for further exploration in drug discovery programs targeting cancer, inflammation, and other diseases.